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Compound of Interest

Compound Name: Vanox ZMTI

Cat. No.: B13795527

Vanox ZMTI Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on utilizing Vanox ZMTI to enhance the long-term
heat aging performance of rubber.

Frequently Asked Questions (FAQSs)

Q1: What is Vanox ZMTI and what is its primary function in rubber compounds?

Vanox ZMTI, chemically known as Zinc 2-mercaptotoluimidazole, is a hon-discoloring, non-
staining secondary antioxidant.[1][2][3] Its primary function is to protect rubber articles from
degradation caused by heat and oxygen, thereby improving their service life.[4] It is particularly
effective in enhancing long-term heat aging resistance.

Q2: How does Vanox ZMTI work as an antioxidant?

Vanox ZMTI functions as a synergistic antioxidant.[5][6] This means it works most effectively
when used in combination with a primary antioxidant (e.g., hindered phenols or amines).[5][6]
The primary antioxidant neutralizes free radicals, and Vanox ZMTI is thought to regenerate the
primary antioxidant and decompose peroxides, which are harmful byproducts of the oxidation
process.[4][5] It also acts as a metal deactivator, preventing metal ions from accelerating
rubber degradation.[4]
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Q3: In which types of rubber is Vanox ZMTI most effective?

Vanox ZMTI demonstrates excellent performance in a variety of elastomers, including:
o Ethylene Propylene Diene Monomer (EPDM)[2]

 Nitrile Butadiene Rubber (NBR)[2]

o Natural Rubber (NR)[5]

o Styrene-Butadiene Rubber (SBR)[5]

e Polychloroprene (CR)[5]

It is effective in both sulfur-cured and peroxide-cured systems.[5]

Q4: What are the typical dosage levels for Vanox ZMTI?

A typical dosage of Vanox ZMTI is around 1 part per hundred of rubber (phr).[5] However, the
optimal concentration depends on the specific rubber formulation, the other additives present,
and the service conditions of the final product.

Q5: Is Vanox ZMTI compatible with peroxide cure systems?

Yes, Vanox ZMTI is fully compatible with peroxide cure systems and does not interfere with the
curing process.[7] In fact, it can improve the heat resistance of peroxide-cured EPDM.[7]

Troubleshooting Guide

Q1: I am observing poor heat aging performance even after adding Vanox ZMTI. What could
be the issue?

e Al: Inadequate Dispersion: Vanox ZMTI has a high melting point (above 300°C).[1] If not
properly dispersed in the rubber matrix, its synergistic effect will be limited. Ensure your
mixing procedure provides sufficient shear and time to achieve a homogeneous dispersion.

o A2: Absence of a Primary Antioxidant: Vanox ZMTI is a synergist and requires the presence
of a primary antioxidant (like a hindered phenol or an amine) to be fully effective.[5] Verify
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that your formulation includes a suitable primary antioxidant.

e A3: Incorrect Dosage: The dosage of Vanox ZMTI and the primary antioxidant needs to be
optimized. Too little will not provide adequate protection, while an excessive amount may not
offer additional benefits and could affect other properties.

e A4: Improper Storage: Like many rubber chemicals, Vanox ZMTI should be stored in a cool,
dry place away from direct sunlight to maintain its effectiveness.

Q2: My light-colored rubber compound is showing some discoloration after aging. | thought
Vanox ZMTI was non-discoloring?

e Al: Interaction with Other Additives: While Vanox ZMTI itself is non-discoloring and non-
staining, it is often used with primary antioxidants, some of which (especially certain amines)
can cause discoloration.[5] If color stability is critical, ensure you are using a non-discoloring
primary antioxidant in conjunction with Vanox ZMTI.

e A2: Contamination: Contamination from processing equipment or other raw materials can
sometimes lead to discoloration. Ensure thorough cleaning of mixers and mills between
batches.

Q3: I am not seeing the expected improvement in flex fatigue resistance. Why might this be?

e Al: Sub-optimal Synergistic Partner: The synergistic effect of Vanox ZMTI on flex fatigue
can be dependent on the chosen primary antioxidant. For instance, combinations with
AGERITE® SUPERFLEX® SOLID G have been noted to offer excellent flex resistance.[8]
You may need to experiment with different primary antioxidants to find the best combination
for your specific polymer and application.

e A2: Inadequate Dispersion: As with heat aging performance, poor dispersion will limit the
effectiveness of Vanox ZMTI in improving flex fatigue resistance.

Data Presentation

The following tables summarize representative data on the effect of a synergistic antioxidant
system, including a zinc-based component similar to Vanox ZMTI, on the mechanical
properties of EPDM rubber after heat aging.
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Table 1: Mechanical Properties of EPDM Compounds Before and After Heat Aging at 150°C for
72 hours.

With Synergistic

Without o
Property Test Method o Antioxidant System
Antioxidant (Aged)
(Aged)
Tensile Strength
ASTM D412 8.5 12.1
(MPa)
Elongation at Break
ASTM D412 150 350
(%)
Hardness (Shore A) ASTM D2240 75 70

Note: Data is representative and may not reflect the exact performance in all formulations.

Table 2: Change in Mechanical Properties of EPDM After Heat Aging.

. .. With Synergistic
Without Antioxidant (%

Property Antioxidant System (%
Change)
Change)
Tensile Strength -40% -15%
Elongation at Break -70% -25%
Hardness +15% +5%

Note: Percentage change is calculated relative to the properties of the unaged material.
Experimental Protocols
Protocol 1: Evaluation of Long-Term Heat Aging Performance of Rubber Compounds

1. Objective: To determine the effect of Vanox ZMTI on the mechanical properties of a rubber
compound after prolonged exposure to elevated temperatures.

2. Materials and Equipment:
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« Internal mixer (e.g., Banbury mixer) or two-roll mill

e Compression molding press

» Tensile testing machine (ASTM D412)

o Durometer for hardness testing (ASTM D2240)

e Hot air circulating oven (ASTM D573)

» Standard tensile test specimens (dumbbells)

» Rubber compound ingredients (polymer, fillers, plasticizers, curatives, and antioxidant
systems with and without Vanox ZMTI)

3. Procedure:

e Compounding:

e Prepare two rubber formulations: a control without Vanox ZMTI and a test compound with a
specified dosage of Vanox ZMTI and a primary antioxidant.

e Mix the ingredients in an internal mixer or on a two-roll mill according to a standardized
mixing procedure to ensure uniform dispersion.

e Vulcanization:

e Sheet out the mixed compounds and compression mold them into sheets of the required
thickness at a specified temperature and time to achieve optimal cure.

e Initial Property Testing (Unaged):

e Cut dumbbell-shaped specimens from the vulcanized sheets.

o Measure the initial tensile strength, elongation at break, and hardness of both the control and
test compounds.

e Accelerated Heat Aging:

e Place a set of test specimens from both the control and test compounds in a hot air
circulating oven at a specified temperature (e.g., 125°C or 150°C) for a defined period (e.g.,
72, 168, or 336 hours).

o Post-Aging Property Testing:

 After the aging period, remove the specimens from the oven and allow them to cool to room
temperature for at least 24 hours.

» Measure the tensile strength, elongation at break, and hardness of the aged specimens.

o Data Analysis:

o Calculate the percentage change in each property after aging for both the control and test
compounds.

o Compare the retention of properties to evaluate the effectiveness of Vanox ZMTI.

Mandatory Visualizations
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Caption: Synergistic antioxidant mechanism of Vanox ZMTI with a primary antioxidant.
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Caption: Experimental workflow for evaluating heat aging performance.
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Caption: Troubleshooting decision tree for poor heat aging performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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rubber with Vanox ZMTI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13795527#improving-the-long-term-heat-aging-
performance-of-rubber-with-vanox-zmti]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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